Cas no 1404828-76-7 (2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)butanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)butanoic acid
• CAS No: 1404828-76-7
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 4597290
• PubChem ID: 64147137
• Update Time: 2025-06-12

2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylamino)butanoic acid
• Butanoic acid, 4-(dimethylamino)-2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)butanoic acid

• Inchi： 1S/C11H22N2O4/c1-11(2,3)17-10(16)12-8(9(14)15)6-7-13(4)5/h8H,6-7H2,1-5H3,(H,12,16)(H,14,15)
• InChI Key： YEKMUOMXRLSQDM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(OC(C)(C)C)=O)CCN(C)C

Additional information on 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)butanoic acid

Recent Advances in the Study of 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)butanoic acid (CAS: 1404828-76-7)

The compound 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)butanoic acid (CAS: 1404828-76-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tert-butoxycarbonyl (Boc) protected amino group and dimethylamino functionality, serves as a versatile intermediate in the synthesis of bioactive compounds and drug candidates. Recent studies have explored its potential applications in peptide synthesis, prodrug development, and as a building block for novel therapeutic agents.

One of the key areas of research involving this compound is its role in the synthesis of modified amino acids and peptides. The Boc-protected amino group provides stability under various reaction conditions, while the dimethylamino moiety introduces unique physicochemical properties that can influence the biological activity of the resulting peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of peptide-based inhibitors targeting protein-protein interactions, highlighting its potential in drug discovery.

In addition to its applications in peptide chemistry, 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)butanoic acid has been investigated for its role in prodrug design. Researchers have utilized its structural features to enhance the bioavailability and pharmacokinetic properties of poorly soluble drugs. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters reported the successful conjugation of this compound with a cytotoxic agent, resulting in a prodrug with improved solubility and targeted delivery capabilities.

Another emerging area of interest is the use of this compound in the development of small molecule modulators of biological pathways. Its unique chemical structure allows for the introduction of diverse functional groups, enabling the exploration of structure-activity relationships (SAR) in drug design. A 2022 publication in ACS Chemical Biology detailed the synthesis of a library of derivatives based on this scaffold, leading to the identification of potent modulators of a key signaling pathway involved in inflammation.

Despite these promising developments, challenges remain in the optimization of synthetic routes and the scalability of production for 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)butanoic acid. Recent advancements in green chemistry and catalytic methods offer potential solutions to these issues. A study in Organic Process Research & Development (2023) presented an efficient and environmentally friendly synthesis of this compound, emphasizing the importance of sustainable practices in pharmaceutical manufacturing.

In conclusion, 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)butanoic acid (CAS: 1404828-76-7) represents a valuable tool in chemical biology and drug discovery. Its versatile applications in peptide synthesis, prodrug development, and small molecule modulation underscore its significance in contemporary research. Future studies are expected to further explore its potential, particularly in the context of targeted therapies and personalized medicine.